Cas no 2418722-29-7 (1-{2-oxabicyclo2.2.1heptan-1-yl}ethan-1-amine)

• Product Name: 1-{2-oxabicyclo2.2.1heptan-1-yl}ethan-1-amine
• CAS No: 2418722-29-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD32679137
• CID: 5668049
• PubChem ID: 154577334
• Update Time: 2025-09-27

1-{2-oxabicyclo2.2.1heptan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Oxabicyclo[2.2.1]heptan-1-yl)ethanamine
• EN300-26862407
• 2418722-29-7
• 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine
• 1-{2-oxabicyclo2.2.1heptan-1-yl}ethan-1-amine

• MDL： MFCD32679137
• Inchi： 1S/C8H15NO/c1-6(9)8-3-2-7(4-8)5-10-8/h6-7H,2-5,9H2,1H3
• InChI Key： BLZFHNUTARIPGZ-UHFFFAOYSA-N
• SMILES： O1CC2CCC1(C(C)N)C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-oxabicyclo2.2.1heptan-1-yl}ethan-1-amine

Introduction to 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine (CAS No. 2418722-29-7)

1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2418722-29-7, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative features a fused oxetane ring embedded within a seven-membered carbon framework, making it an intriguing candidate for further exploration in drug discovery and synthetic chemistry.

The molecular architecture of 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine is characterized by its high degree of strain and conformational flexibility, which may contribute to its binding affinity and pharmacological activity. The presence of both nitrogen and oxygen heteroatoms in close proximity suggests potential interactions with biological targets, such as enzymes or receptors, through hydrogen bonding and other non-covalent forces.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities and structural diversity. The bicyclo[2.2.1]heptane scaffold, particularly when functionalized with oxygen-containing moieties, has shown promise in modulating various physiological pathways. For instance, derivatives of this class have been investigated for their potential role in pain management, anti-inflammatory responses, and neuroprotective effects.

The synthesis of 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine presents a significant challenge due to the inherent strain of the bicyclic system and the need for precise functionalization at the exocyclic positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and stereoselective reactions, have been employed to construct this complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for accessing structurally diverse libraries of compounds.

Recent studies have demonstrated that the oxetane ring in 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine can serve as a versatile pharmacophore, enabling interactions with biological targets through multiple binding modes. This structural feature is particularly advantageous for designing molecules with enhanced solubility and reduced metabolic clearance, key factors in drug efficacy and bioavailability.

The pharmacological profile of CAS No 2418722-29-7 is still under active investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or inflammatory diseases. The compound’s ability to modulate these pathways could make it a valuable lead compound for further optimization into therapeutic agents.

Moreover, the stereochemistry of bicyclo[2.2.1]heptane derivatives plays a crucial role in determining their biological activity. The specific arrangement of substituents around the fused rings can influence binding affinity, selectivity, and overall pharmacokinetic properties. Therefore, stereocontrolled synthesis remains a critical aspect of developing potent and selective drug candidates based on this scaffold.

The use of computational chemistry tools has been instrumental in predicting the binding modes and interactions of CAS No 2418722-29-7 with potential biological targets. Molecular docking simulations have revealed that this compound can engage with active sites of enzymes or receptors through favorable hydrophobic and electrostatic interactions, providing insights into its mechanism of action.

In conclusion, 1-{2-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine (CAS No 2418722-29-7) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further investigation into novel therapeutic interventions.